Cas no 21389-21-9 (2,3-dihydro-Benzo[g]phthalazine-1,4-dione)

2,3-dihydro-Benzo[g]phthalazine-1,4-dione structure
21389-21-9 structure
Product Name:2,3-dihydro-Benzo[g]phthalazine-1,4-dione
CAS No:21389-21-9
MF:C12H8N2O2
MW:212.204122543335
CID:911736
PubChem ID:304828
Update Time:2025-04-19

2,3-dihydro-Benzo[g]phthalazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-Benzo[g]phthalazine-1,4-dione
    • 2,3-dihydrobenzo[g]phthalazine-1,4-dione
    • BENZO[g]PHTHALAZINE-1,4-DIONE,2,3-DIHYDRO-
    • 1,2,3,4-tetrahydro-1,4-dioxobenzo< g> phthalazine
    • 1,2,3,4-tetrahydrobenzo< g> phthalazine-2,4-dione
    • 2,3-dihydrobenzo(g)phthalazine-1,4-dione
    • 2,3-Dihydro-benzo[g]phthalazin-1,4-dion
    • 2,3-naphthalenedicarboxylic acid hydrazide
    • AC1L75SF
    • NSC201532
    • SureCN9271886
    • Benzo[g]phthalazine-1,4-dione, 2,3-dihydro-
    • 2H,3H-BENZO[G]PHTHALAZINE-1,4-DIONE
    • 21389-21-9
    • DTXSID80308031
    • SCHEMBL9271886
    • 2,3-dihydrobenzo[g]-phthalazine-1,4-dione
    • NSC-201532
    • Inchi: 1S/C12H8N2O2/c15-11-9-5-7-3-1-2-4-8(7)6-10(9)12(16)14-13-11/h1-6H,(H,13,15)(H,14,16)
    • InChI Key: VQOMAVHJHNAOFI-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C3C=CC=CC3=CC=2C(NN1)=O

Computed Properties

  • Exact Mass: 212.05864
  • Monoisotopic Mass: 212.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.365
  • Boiling Point: 600.2°C at 760 mmHg
  • Flash Point: 316.8°C
  • Refractive Index: 1.678
  • PSA: 58.2
  • LogP: 1.36960
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